Cas no 1246610-72-9 (Alogliptin-1-oxo-1-de(piperidin-3-amine))

• Product Name: Alogliptin-1-oxo-1-de(piperidin-3-amine)
• CAS No: 1246610-72-9
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 2085284
• PubChem ID: 46918042
• Update Time: 2025-06-18

Alogliptin-1-oxo-1-de(piperidin-3-amine) Chemical and Physical Properties

Names and Identifiers

• Alogliptin-1-oxo-1-de(piperidin-3-amine)
• 2-[(3-methyl-2,4,6-trioxo-1,3-diazinan-1-yl)methyl]benzonitrile
• 2-[(TETRAHYDRO-3-METHYL-2,4,6-TRIOXO-1(2H)-PYRIMIDINYL)METHYL]BENZONITRILE
• WZB61072
• CID 46918042
• 1-(2-cyanobenzyl)-3-methylpyrimidine-2,4,6(1H,3H,5H)-trione
• SCHEMBL10065447
• 654EZD3L2V
• 1246610-72-9

• Inchi： 1S/C13H11N3O3/c1-15-11(17)6-12(18)16(13(15)19)8-10-5-3-2-4-9(10)7-14/h2-5H,6,8H2,1H3
• InChI Key： DKHJOIKVHXDVDI-UHFFFAOYSA-N
• SMILES： O=C1CC(N(C)C(N1CC1C=CC=CC=1C#N)=O)=O

Computed Properties

• Exact Mass: 257.08000
• Monoisotopic Mass: 257.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 423.3±47.0 °C at 760 mmHg
• Flash Point: 209.8±29.3 °C
• PSA: 81.48000
• LogP: 0.74478
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Alogliptin-1-oxo-1-de(piperidin-3-amine) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Alogliptin-1-oxo-1-de(piperidin-3-amine)

Introduction to Alogliptin-1-oxo-1-de(piperidin-3-amine) and Its Significance in Modern Medicinal Chemistry

Alogliptin-1-oxo-1-de(piperidin-3-amine) is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. With a CAS number of 1246610-72-9, this molecule represents a fascinating derivative of the well-known diabetes drug alogliptin. The modification of alogliptin to form Alogliptin-1-oxo-1-de(piperidin-3-amine) introduces new pharmacophoric elements that may enhance its biological activity and reduce side effects, making it a promising candidate for further research and development.

The chemical structure of Alogliptin-1-oxo-1-de(piperidin-3-amine) features a pyridine ring system, which is a common motif in many bioactive molecules. The presence of an oxo group and the de(piperidin-3-amine) substitution pattern suggests that this compound may exhibit different binding interactions with biological targets compared to its parent molecule. This structural variation opens up new avenues for exploring its pharmacological profile, particularly in the context of diabetes management and potential applications in other metabolic disorders.

In recent years, there has been a surge in research focused on developing novel antidiabetic agents that target different pathways involved in glucose homeostasis. Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, has been widely used for the treatment of type 2 diabetes due to its efficacy and safety profile. However, the development of drug-resistant variants and the need for more potent and selective inhibitors have driven the search for new analogs. Alogliptin-1-oxo-1-de(piperidin-3-amine) emerges as a potential candidate that could address these challenges by offering improved pharmacokinetic properties and enhanced target specificity.

The synthesis of Alogliptin-1-oxo-1-de(piperidin-3-amine) involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The introduction of the oxo group and the removal of the piperidin-3-amine moiety are critical steps that must be carefully optimized to ensure high yield and purity. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for characterizing the compound's structure and confirming its identity.

One of the most exciting aspects of Alogliptin-1-oxo-1-de(piperidin-3-amine) is its potential to modulate inflammatory pathways in addition to its antidiabetic effects. Emerging research suggests that DPP-4 inhibitors can have immunomodulatory properties, which may be beneficial in managing chronic inflammatory diseases such as rheumatoid arthritis. The structural modifications introduced in Alogliptin-1-oxo-1-de(piperidin-3-am ine) could enhance these effects by altering the compound's ability to interact with inflammatory cytokines and immune cells. This dual functionality makes it an attractive candidate for therapeutic intervention in both metabolic and inflammatory disorders.

Preclinical studies have begun to explore the pharmacological properties of Alogliptin -1 oxo - 1 - de ( piper id i n - 3 - am ine ) in various animal models. These studies have shown promising results regarding its ability to lower blood glucose levels without causing hypoglycemia, a common side effect associated with many antidiabetic drugs. Additionally, preliminary data suggest that this compound may have a lower risk of weight gain compared to existing therapies, which is an important consideration for patients with type 2 diabetes who often struggle with weight management.

The molecular interactions between Alogliptin - 1 - oxo - 1 - de ( piper id i n - 3 - am ine ) and its target proteins have been extensively studied using computational chemistry techniques. Molecular docking simulations have revealed that this compound binds to DPP - 4 with high affinity, but also interacts with other enzymes and receptors that may contribute to its therapeutic effects. These findings provide valuable insights into the compound's mechanism of action and help in designing more potent derivatives with improved selectivity.

The development of novel antidiabetic agents like Alogliptin - 1 - oxo - 1 - de ( piper id i n - 3 - am ine ) is not only limited to improving glycemic control but also extends to enhancing patient outcomes through reduced cardiovascular risks. Diabetes is a major risk factor for cardiovascular diseases, and many antidiabetic drugs have shown additional benefits in protecting against heart disease. The unique pharmacological profile of Alogliptin - 1 - oxo - 1 - de ( piper id i n - 3 - am ine ) suggests that it may offer such cardiovascular benefits, making it a comprehensive therapeutic option for patients with type 2 diabetes.

As research continues to uncover new insights into the pathophysiology of diabetes and related metabolic disorders, compounds like Alogliptin - 1 - oxo - 1 - de ( piper id i n - 3 - am ine ) will play a crucial role in shaping future treatment strategies. The ability to fine-tune molecular structures to achieve desired pharmacological outcomes highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. This collaborative approach is essential for translating laboratory discoveries into safe and effective therapies that improve patient health.

In conclusion, Alogliptin - 1 ox o – 1 – de( p i per i d i n – 3 – am ine ) represents a significant advancement in the field of medicinal chemistry with potential applications in both diabetes management and inflammatory diseases. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this will be instrumental in developing innovative treatments that address multiple aspects of metabolic dysfunction.